3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride
Overview
Description
“3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride” is a chemical compound with the IUPAC name 3-(1,2,5-trimethylpyrrolidin-3-yl)propanoic acid hydrochloride . It has a molecular weight of 221.73 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H19NO2.ClH/c1-7-6-9(4-5-10(12)13)8(2)11(7)3;/h7-9H,4-6H2,1-3H3,(H,12,13);1H . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its molecular weight is 221.73 . More detailed physical and chemical properties may be available in specialized chemical databases or literature.Scientific Research Applications
Coordination Polymers and Metal Complexes
3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid hydrochloride serves as a ligand in the preparation of coordination polymers and metal complexes. Researchers have explored its interactions with metal ions (such as Ag, Cu, and Zn) to form novel structures. For instance, hydrothermal synthesis reactions with AgNO₃, Cu(NO₃)₂·6H₂O, and Zn(NO₃)₂·6H₂O in methanol have led to the formation of coordination polymers like [Zn(PPA)₂(H₂O)₂]ₙ and [Cd(PPA)₂]ₙ .
Pharmaceutical Testing
EN300-7355091 is utilized as a reference standard in pharmaceutical testing. Its high quality ensures accurate results in various assays and experiments. Researchers rely on this compound to validate analytical methods, assess drug interactions, and evaluate pharmacological properties .
Biological Studies
Researchers investigate the biological effects of 3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid hydrochloride. This includes studies on cell viability, enzyme inhibition, and receptor interactions. Its potential as a scaffold for bioactive compounds warrants further exploration.
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with hazard statements H315, H319, and H335 . These codes indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
properties
IUPAC Name |
3-(1,2,5-trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2.ClH/c1-7-6-9(4-5-10(12)13)8(2)11(7)3;/h7-9H,4-6H2,1-3H3,(H,12,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMWSWILXQWXWGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(C(N1C)C)CCC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,2,5-Trimethylpyrrolidin-3-yl)propanoic acid;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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